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Compound of Interest

Compound Name: Filastatin

Cat. No.: B1663349

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubilization and
use of filastatin, a small molecule inhibitor of Candida albicans adhesion, morphogenesis, and
biofilm formation.

Product Information

e Product Name: Filastatin

o Mechanism of Action: Filastatin is an inhibitor of fungal pathogenesis, specifically targeting
the adhesion to host cells and inert surfaces, the morphological transition from yeast to
hyphae, and the formation of biofilms in Candida albicans.[1][2][3][4] It has been shown to
act downstream of multiple signaling pathways that regulate hyphal morphogenesis,
including the cAMP-PKA and GIcNAc pathways.[1][4][5] However, it does not inhibit
filamentation induced by genotoxic stress.[1][4][5]

o Primary Applications: Antifungal research, studies on fungal pathogenesis, biofilm research,
and drug development.

Quantitative Data Summary

The following tables summarize the key quantitative data for filastatin.

Table 1: Solubility of Filastatin

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1663349?utm_src=pdf-interest
https://www.benchchem.com/product/b1663349?utm_src=pdf-body
https://www.benchchem.com/product/b1663349?utm_src=pdf-body
https://www.benchchem.com/product/b1663349?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3746938/
https://pubmed.ncbi.nlm.nih.gov/23904484/
https://www.medchemexpress.com/filastatin.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3746938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354165/
https://www.researchgate.net/publication/254261847_Chemical_screening_identifies_filastatin_a_small_molecule_inhibitor_of_Candida_albicans_adhesion_morphogenesis_and_pathogenesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3746938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354165/
https://www.researchgate.net/publication/254261847_Chemical_screening_identifies_filastatin_a_small_molecule_inhibitor_of_Candida_albicans_adhesion_morphogenesis_and_pathogenesis
https://www.benchchem.com/product/b1663349?utm_src=pdf-body
https://www.benchchem.com/product/b1663349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Use fresh, anhydrous
DMSO as moisture
can reduce solubility.

DMSO 72 -125 200.1 - 347.41 [3][6] Sonication may
be required to fully
dissolve the

compound.[3]

Ethanol 2 -

Water Insoluble -

Table 2: Recommended Working Concentrations

Application Effective Concentration Notes

o ) Effective concentrations
Inhibition of Hyphae Formation > 2.5 uyM ) )
observed in C. albicans.[1]

IC50 in a GFP-based adhesion
Adhesion Assay (IC50) ~3 UM assay with Candida species.[3]
[6]

A commonly used
Cell-Based Assays 50 uM concentration in various
published studies.[1][5][7]

Shown to be non-toxic to
Mammalian Cell Viability Up to 250 uM human A549 cells at this
concentration.[1][3]

Experimental Protocols
Preparation of a Filastatin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM filastatin stock solution in DMSO.
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Materials:

Filastatin (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:
o Calculate the required mass of filastatin:
o Molecular Weight of Filastatin: 359.81 g/mol
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = 0.01 mol/L * 0.001 L * 359.81 g/mol = 0.0035981 g = 3.6 mg

» Weigh the filastatin: Carefully weigh out the calculated amount of filastatin powder and
place it in a sterile microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.
For a 10 mM solution, this would be 1 mL for 3.6 mg of filastatin.

e Dissolve the compound:
o Vortex the tube vigorously for 1-2 minutes.
o If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.[3]
o Visually inspect the solution to ensure there are no visible particles.

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[8]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3][8]

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the filastatin stock solution to a final working
concentration for use in cell culture.

Materials:

e 10 mM Filastatin stock solution in DMSO

 Sterile cell culture medium appropriate for your experiment
 Sterile microcentrifuge tubes or plates

Procedure:

» Determine the final desired concentration: For this example, we will prepare a 50 uM working
solution.

o Perform serial dilutions (recommended): To avoid precipitation, it is best to perform a
stepwise dilution.[8]

o Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in sterile culture
medium. For example, add 10 pL of the 10 mM stock to 90 pL of medium.

o Final Dilution: Dilute the intermediate solution to the final working concentration. To get to
50 uM from a 1 mM intermediate solution, you would perform a 1:20 dilution. For example,
add 5 pL of the 1 mM solution to 95 pL of culture medium.

o Control Preparation: Prepare a vehicle control containing the same final concentration of
DMSO as your experimental samples. The final DMSO concentration should ideally be below
0.5% to minimize solvent-induced cellular toxicity.[8]
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+ Immediate Use: Use the freshly prepared working solutions in your experiments immediately.

Visualizations

Experimental Workflow for Filastatin Solution Preparation

Working Solution Preparation

Thaw Stock Solution Prepgre Intermedlatn_e Dition Prepare Final Working Dilution Use Immediately in Assay
in Culture Medium

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing filastatin stock and working solutions.

Simplified Signaling Pathway of Filastatin's Action

Genotoxic Stress Serum / Spider Media

Stress Response Pathway cAMP-PKA Pathway MAPK Pathway (Cph1l)

Hyphal Morphogenesis

(Filamentation)
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Caption: Filastatin inhibits hyphal morphogenesis downstream of multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical screening identifies filastatin, a small molecule inhibitor of Candida albicans
adhesion, morphogenesis, and pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

» 2. Chemical screening identifies filastatin, a small molecule inhibitor of Candida albicans
adhesion, morphogenesis, and pathogenesis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 3. medchemexpress.com [medchemexpress.com]

e 4. Targeting Candida albicans filamentation for antifungal drug development - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]
e 6. selleckchem.com [selleckchem.com]
o 7.researchgate.net [researchgate.net]
o 8. medchemexpress.cn [medchemexpress.cn]

 To cite this document: BenchChem. [Filastatin: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663349#filastatin-solubility-and-preparation-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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